![molecular formula C14H20N2O3 B2963422 N1-(2-methoxyethyl)-N2-(3-phenylpropyl)oxalamide CAS No. 1207007-61-1](/img/structure/B2963422.png)
N1-(2-methoxyethyl)-N2-(3-phenylpropyl)oxalamide
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Description
N1-(2-methoxyethyl)-N2-(3-phenylpropyl)oxalamide is a chemical compound with the formula C15H22N2O3 . It contains a total of 42 atoms, including 22 Hydrogen atoms, 15 Carbon atoms, 2 Nitrogen atoms, and 3 Oxygen atoms .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a total of 42 atoms . The molecule consists of a central oxalamide group, with a 2-methoxyethyl group and a 3-phenylpropyl group attached to the nitrogen atoms .Scientific Research Applications
Synthesis and Chemical Properties
- N1-(2-methoxyethyl)-N2-(3-phenylpropyl)oxalamide is involved in novel synthetic approaches for oxalamides and related compounds. Mamedov et al. (2016) developed a one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which could potentially include derivatives like this compound. This methodology is operationally simple and high yielding, offering a useful formula for both anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).
Molecular Structure and Spectroscopic Analysis
- The molecular characteristic and structural parameters of related oxalate compounds have been studied to understand their chemical behavior. Şahin et al. (2015) investigated a compound similar in structure to this compound, employing techniques like IR, 1H NMR, 13C NMR spectroscopies, and X-ray diffraction. Such analyses are crucial for understanding the physical and chemical properties of oxalamides (Şahin et al., 2015).
Use in Polymer Research
- Oxalamide derivatives like this compound can play a role in the development of polymers. Shen et al. (2016) investigated the effects of thermal history and shear flow on the crystallization behavior of poly(l-lactic acid) (PLLA) with oxalamide derivatives as nucleators. This research is significant for the development of new materials with enhanced properties (Shen et al., 2016).
Catalytic and Electrochemical Applications
- Oxalamide compounds are also explored for their catalytic and electrochemical properties. Nutting et al. (2018) discussed the electrocatalytic applications of N-oxyl compounds, which might include oxalamide derivatives. These compounds are used in selective oxidation of organic molecules, highlighting their importance in chemical synthesis and industrial applications (Nutting et al., 2018).
Properties
IUPAC Name |
N'-(2-methoxyethyl)-N-(3-phenylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-19-11-10-16-14(18)13(17)15-9-5-8-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCZYGXQNHOMQSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C(=O)NCCCC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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